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Compound of Interest

Compound Name: Ocotillone

Cat. No.: B008772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ocotillone, a tetracyclic triterpenoid of the dammarane class, has garnered interest within the

scientific community for its potential therapeutic properties, including anti-inflammatory and

anticancer activities. Found in various plant species, the isolation and purification of ocotillone
are critical steps for its further pharmacological investigation and potential drug development.

This document provides detailed application notes and protocols for the purification of

ocotillone from natural extracts using modern chromatography techniques, including flash

chromatography and High-Performance Liquid Chromatography (HPLC).

Chemical Profile of Ocotillone
Chemical Formula: C₃₀H₅₀O₃

Molar Mass: 458.7 g/mol

Structure: Ocotillone possesses a dammarane skeleton, characterized by a tetracyclic core

and a side chain. Its structure includes a ketone group, a tertiary alcohol, and an oxolane

ring. This specific arrangement of functional groups dictates its polarity and chromatographic

behavior.
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Solubility: Ocotillone is generally soluble in organic solvents such as chloroform,

dichloromethane, ethyl acetate, acetone, and methanol, and is practically insoluble in water.

Purification Strategy Overview
The purification of ocotillone from a crude plant extract typically involves a multi-step

chromatographic process. An initial fractionation is often performed using flash chromatography

to separate the complex mixture into simpler fractions based on polarity. Subsequently,

preparative HPLC is employed for the final purification of ocotillone to a high degree of purity.
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techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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